molecular formula C14H16KNO4 B1629788 Potassium (R)-((3-ethoxy-1-methyl-3-oxopropylidene)amino)phenylacetate CAS No. 65749-39-5

Potassium (R)-((3-ethoxy-1-methyl-3-oxopropylidene)amino)phenylacetate

Cat. No.: B1629788
CAS No.: 65749-39-5
M. Wt: 301.38 g/mol
InChI Key: NNTAWXTYOPKLIR-UHFFFAOYSA-M
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Description

Potassium ®-((3-ethoxy-1-methyl-3-oxopropylidene)amino)phenylacetate is a chemical compound with the CAS Number: 961-69-3 and Molecular Weight: 301.38 . The IUPAC name for this compound is potassium (2R)- { [ (1E)-3-ethoxy-1-methyl-3-oxo-1-propenyl]amino} (phenyl)ethanoate .

Safety and Hazards

The safety data sheet for this compound indicates that it may cause serious eye irritation . In case of contact with eyes, it is advised to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do . It is also recommended to use dry chemical, carbon dioxide, or alcohol-resistant foam for extinguishing fires involving this compound .

Properties

CAS No.

65749-39-5

Molecular Formula

C14H16KNO4

Molecular Weight

301.38 g/mol

IUPAC Name

potassium;2-[(4-ethoxy-4-oxobutan-2-ylidene)amino]-2-phenylacetate

InChI

InChI=1S/C14H17NO4.K/c1-3-19-12(16)9-10(2)15-13(14(17)18)11-7-5-4-6-8-11;/h4-8,13H,3,9H2,1-2H3,(H,17,18);/q;+1/p-1

InChI Key

NNTAWXTYOPKLIR-UHFFFAOYSA-M

SMILES

CCOC(=O)CC(=NC(C1=CC=CC=C1)C(=O)[O-])C.[K+]

Canonical SMILES

CCOC(=O)CC(=NC(C1=CC=CC=C1)C(=O)[O-])C.[K+]

65749-39-5

Origin of Product

United States

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